5-Bromo-2-(3-hydroxypropyl)isoindoline-1,3-dione

• Molecular Formula: C11H10BrNO3
• Molecular Weight: 284.11 g/mol
• IUPAC Name: 5-bromo-2-(3-hydroxypropyl)isoindole-1,3-dione
• InChI: InChI=1S/C11H10BrNO3/c12-7-2-3-8-9(6-7)11(16)13(10(8)15)4-1-5-14/h2-3,6,14H,1,4-5H2
• InChI Key: KGMNQSBXDVPJGO-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1Br)C(=O)N(C2=O)CCCO

Description

5-Bromo-2-(3-hydroxypropyl)isoindoline-1,3-dione is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is commonly known as Bromopyruvic acid and is a derivative of pyruvic acid. It is a white crystalline powder and is soluble in water and ethanol.

Mechanism of Action

The mechanism of action of 5-Bromo-2-(3-hydroxypropyl)isoindoline-1,3-dione is not fully understood. However, studies have suggested that it works by inhibiting the activity of lactate dehydrogenase, an enzyme that is essential for the growth and survival of cancer cells. This inhibition leads to the accumulation of toxic metabolites in the cancer cells, which ultimately results in their death.
Biochemical and Physiological Effects:
Studies have shown that 5-Bromo-2-(3-hydroxypropyl)isoindoline-1,3-dione has several biochemical and physiological effects. It has been shown to reduce the levels of lactate in cancer cells, which is essential for their survival. This compound also increases the levels of reactive oxygen species (ROS) in cancer cells, which leads to their death. Additionally, it has been shown to reduce the levels of pro-inflammatory cytokines, which are responsible for causing inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-Bromo-2-(3-hydroxypropyl)isoindoline-1,3-dione in lab experiments is its ability to selectively target cancer cells. This compound has been shown to have minimal toxicity to normal cells, making it an ideal candidate for cancer treatment. However, one of the limitations of using this compound is its solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several potential future directions for the research on 5-Bromo-2-(3-hydroxypropyl)isoindoline-1,3-dione. One area of research could focus on developing new methods for synthesizing this compound, which could lead to more efficient and cost-effective production. Another area of research could focus on exploring the potential applications of this compound in other fields, such as agriculture and environmental science. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and to identify any potential side effects or limitations.

Synthesis Methods

The synthesis of 5-Bromo-2-(3-hydroxypropyl)isoindoline-1,3-dione is a complex process that involves several steps. The most common method of synthesis involves the reaction of pyruvic acid with bromine in the presence of hydrobromic acid. The reaction results in the formation of 5-Bromo-2-(3-hydroxypropyl)isoindoline-1,3-dione.

Scientific Research Applications

5-Bromo-2-(3-hydroxypropyl)isoindoline-1,3-dione has several potential applications in scientific research. It has been extensively studied for its anti-tumor properties and has shown promising results in inhibiting the growth of cancer cells. Studies have also shown that this compound has anti-inflammatory properties and can be used to treat various inflammatory conditions.